Cas no 1206252-35-8 (N-[1-(trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine)

• Product Name: N-[1-(trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine
• CAS No: 1206252-35-8
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5186910
• Update Time: 2025-06-08

N-[1-(trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[1-(trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine
• (1E)-N-hydroxy-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanimine
• (E)-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanone oxime
• BBL032416
• STL245161
• Z854041334
• (E)-1-(1,3,5-Trimethyl-1h-pyrazol-4-yl)ethan-1-one oxime
• (E)-N-[1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine

• Inchi： 1S/C8H13N3O/c1-5-8(6(2)10-12)7(3)11(4)9-5/h12H,1-4H3/b10-6+
• InChI Key： ILRRUIZMBUAUSN-UXBLZVDNSA-N
• SMILES： O/N=C(\C)/C1C(C)=NN(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 1
• Topological Polar Surface Area: 50.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 306.5±42.0 °C at 760 mmHg
• Flash Point: 139.1±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-[1-(trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-[1-(trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine

N-[1-(Trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine (CAS No. 1206252-35-8): A Comprehensive Overview

N-[1-(Trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine (CAS No. 1206252-35-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of hydroxylamine and features a trimethylpyrazole moiety. Its structural complexity and functional group diversity make it an intriguing candidate for various applications, particularly in the development of novel therapeutics and diagnostic tools.

The trimethylpyrazole moiety in N-[1-(Trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine is a key feature that contributes to its chemical and biological properties. Pyrazoles are known for their ability to form stable complexes with metal ions, which can be exploited in the design of metal-based drugs and catalysts. Additionally, the presence of the hydroxylamine group imparts redox activity and nucleophilicity, making this compound a potential candidate for redox-sensitive drug delivery systems.

Recent studies have highlighted the potential of N-[1-(Trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant activity is attributed to the ability of the hydroxylamine group to scavenge free radicals and inhibit lipid peroxidation.

In another study, researchers explored the use of N-[1-(Trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine as a scaffold for developing new antifungal agents. The trimethylpyrazole moiety was found to enhance the lipophilicity of the molecule, improving its cellular uptake and efficacy against fungal pathogens. This finding opens up new avenues for the development of more effective antifungal therapies, which are urgently needed due to the increasing prevalence of drug-resistant fungal infections.

The synthetic accessibility of N-[1-(Trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound, including a one-pot synthesis method that involves the condensation of trimethylpyrazole with hydroxylamine under mild conditions. This simplicity in synthesis makes it feasible for large-scale production and further optimization.

In terms of safety and toxicity, preliminary studies suggest that N-[1-(Trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine has a favorable safety profile. However, more comprehensive toxicological evaluations are necessary to fully understand its potential side effects and long-term safety. Researchers are currently conducting detailed toxicity studies to ensure that this compound can be safely used in clinical settings.

The potential applications of N-[1-(Trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine extend beyond medicinal chemistry. In materials science, this compound has been explored as a precursor for synthesizing functional materials with unique properties. For example, it has been used to prepare metalorganic frameworks (MOFs) with high surface areas and tunable pore sizes, which have applications in gas storage, catalysis, and drug delivery.

In conclusion, N-[1-(Trimethyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine (CAS No. 1206252-35-8) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure, combined with its diverse biological activities and synthetic accessibility, positions it as a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in medicinal chemistry and beyond.